![molecular formula C15H19N3O B5431695 N,3-dimethyl-N-{[3-(4-pyridinyl)-5-isoxazolyl]methyl}-2-buten-1-amine](/img/structure/B5431695.png)
N,3-dimethyl-N-{[3-(4-pyridinyl)-5-isoxazolyl]methyl}-2-buten-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,3-dimethyl-N-{[3-(4-pyridinyl)-5-isoxazolyl]methyl}-2-buten-1-amine, also known as JNJ-42041935, is a selective histamine H3 receptor antagonist that has been studied for its potential therapeutic applications in various neurological and psychiatric disorders.
Mechanism of Action
N,3-dimethyl-N-{[3-(4-pyridinyl)-5-isoxazolyl]methyl}-2-buten-1-amine is a selective antagonist of the histamine H3 receptor, which is primarily found in the central nervous system. The histamine H3 receptor plays a role in regulating the release of various neurotransmitters, including acetylcholine, dopamine, and norepinephrine. By blocking the histamine H3 receptor, this compound increases the release of these neurotransmitters, which may improve cognitive function and memory.
Biochemical and Physiological Effects:
This compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and schizophrenia. It has also been studied for its potential use as an adjunct therapy for ADHD. In addition, it has been shown to increase wakefulness and reduce sleep in animal models.
Advantages and Limitations for Lab Experiments
One advantage of N,3-dimethyl-N-{[3-(4-pyridinyl)-5-isoxazolyl]methyl}-2-buten-1-amine is its selectivity for the histamine H3 receptor, which reduces the potential for off-target effects. However, one limitation is that it has a relatively short half-life, which may require frequent dosing in animal studies.
Future Directions
There are several potential future directions for the study of N,3-dimethyl-N-{[3-(4-pyridinyl)-5-isoxazolyl]methyl}-2-buten-1-amine. One direction is to further investigate its potential therapeutic applications in neurological and psychiatric disorders, particularly Alzheimer's disease, schizophrenia, and ADHD. Another direction is to study its potential use as a cognitive enhancer in healthy individuals. Additionally, further research is needed to optimize dosing and delivery methods for this compound.
Synthesis Methods
N,3-dimethyl-N-{[3-(4-pyridinyl)-5-isoxazolyl]methyl}-2-buten-1-amine can be synthesized using a multi-step process. The first step involves the synthesis of 3-(4-pyridinyl)-5-isoxazolemethanol, which is then reacted with N,N-dimethyl-2-buten-1-amine to produce the desired compound. The synthesis of this compound has been described in detail in a patent application filed by Janssen Pharmaceutica.
Scientific Research Applications
N,3-dimethyl-N-{[3-(4-pyridinyl)-5-isoxazolyl]methyl}-2-buten-1-amine has been studied for its potential therapeutic applications in various neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD). It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and schizophrenia. In addition, it has been studied for its potential use as an adjunct therapy for ADHD.
properties
IUPAC Name |
N,3-dimethyl-N-[(3-pyridin-4-yl-1,2-oxazol-5-yl)methyl]but-2-en-1-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O/c1-12(2)6-9-18(3)11-14-10-15(17-19-14)13-4-7-16-8-5-13/h4-8,10H,9,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTOQPTXZPAIECX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CCN(C)CC1=CC(=NO1)C2=CC=NC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.